Cas no 260417-00-3 (4-(Hydroxymethyl)-2-methoxy-5-nitrophenol)

• Product Name: 4-(Hydroxymethyl)-2-methoxy-5-nitrophenol
• CAS No: 260417-00-3
• MF: C₈H₉NO₅
• MW: 199.160762548447
• MDL: MFCD16669041
• CID: 4643296
• PubChem ID: 12032424
• Update Time: 2025-10-31

4-(Hydroxymethyl)-2-methoxy-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-2-methoxy-5-nitrophenol
• Z2309759230
• 4-(Hydroxymethyl)-2-methoxy-5-nitrophenol

• MDL： MFCD16669041
• Inchi： 1S/C8H9NO5/c1-14-8-2-5(4-10)6(9(12)13)3-7(8)11/h2-3,10-11H,4H2,1H3
• InChI Key： ILTAOBUUHMDUBI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(CO)C=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 0.5
• Topological Polar Surface Area: 95.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-(Hydroxymethyl)-2-methoxy-5-nitrophenol

Research Briefing on 4-(Hydroxymethyl)-2-methoxy-5-nitrophenol (CAS: 260417-00-3) in Chemical Biology and Pharmaceutical Applications

4-(Hydroxymethyl)-2-methoxy-5-nitrophenol (CAS: 260417-00-3) is a chemically modified phenolic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxymethyl and nitro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug development, particularly in the design of enzyme inhibitors and photolabile protecting groups. The unique chemical properties of 260417-00-3, including its stability and reactivity under physiological conditions, make it a promising candidate for further investigation.

One of the most notable applications of 4-(Hydroxymethyl)-2-methoxy-5-nitrophenol is its role in photodynamic therapy (PDT) and targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a photosensitizer when conjugated with tumor-targeting peptides. The compound's nitro group facilitates the generation of reactive oxygen species (ROS) upon light irradiation, which can selectively induce apoptosis in cancer cells. Additionally, its hydroxymethyl group allows for facile conjugation with other molecules, enhancing its utility in modular drug design. These findings highlight the compound's potential as a dual-function agent in oncology research.

In the context of antimicrobial research, 260417-00-3 has shown promising activity against drug-resistant bacterial strains. A recent preprint on BioRxiv revealed that derivatives of this compound exhibit potent inhibitory effects on bacterial efflux pumps, a key mechanism of antibiotic resistance. The study employed molecular docking simulations and in vitro assays to validate the interactions between 4-(Hydroxymethyl)-2-methoxy-5-nitrophenol and the AcrB protein in Escherichia coli. These results suggest that further optimization of this scaffold could lead to novel adjuvants for combating multidrug-resistant infections.

The synthetic versatility of 4-(Hydroxymethyl)-2-methoxy-5-nitrophenol has also been exploited in materials science applications. Researchers at MIT recently reported its incorporation into polymer matrices for creating light-responsive biomaterials. The compound's ability to undergo reversible structural changes upon photostimulation enables the development of smart drug-eluting coatings for medical implants. This innovation, detailed in a 2024 Advanced Materials publication, demonstrates how 260417-00-3 can bridge the gap between small-molecule chemistry and advanced material design in biomedical engineering.

Despite these advancements, challenges remain in the clinical translation of 260417-00-3-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires formulation optimization for systemic administration. Current research efforts, as outlined in a recent Pharmaceutical Research article, are focusing on nanoparticle encapsulation strategies to improve its delivery efficiency. Additionally, structure-activity relationship (SAR) studies are ongoing to enhance the selectivity and potency of derivatives while minimizing off-target effects.

In conclusion, 4-(Hydroxymethyl)-2-methoxy-5-nitrophenol represents a multifaceted chemical entity with broad applications in pharmaceutical development and chemical biology. Its unique structural features enable diverse functionalities ranging from photodynamic therapy to antimicrobial adjuvancy. As research progresses, this compound is poised to contribute significantly to addressing current challenges in drug resistance and targeted therapy. Future directions should focus on optimizing its physicochemical properties and expanding its therapeutic applications through innovative chemical modifications and delivery systems.